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Compound of Interest

Compound Name:
tert-butyl 5-bromo-1H-indole-2-

carboxylate

CAS No.: 2502205-56-1

Cat. No.: B13466776 Get Quote

Tert-butyl 5-bromo-1H-indole-2-carboxylate is a vital intermediate in the landscape of

organic synthesis, particularly within pharmaceutical research and drug development.[1] Its

indole core is a privileged structure in medicinal chemistry, and the strategic placement of the

bromine atom at the C5 position allows for extensive functionalization through cross-coupling

reactions.[1] The tert-butyl ester group provides a stable, yet readily cleavable, protecting

group, making it an invaluable tool in multi-step synthetic pathways.[1]

This guide, intended for researchers, scientists, and drug development professionals, moves

beyond a standard safety data sheet. It serves as a technical manual, grounding safe handling

protocols in the principles of chemical reactivity and toxicology. As a self-validating system,

each recommendation is rooted in established safety standards and the known characteristics

of closely related brominated indole compounds.

Hazard Identification and GHS Classification
While a specific, comprehensive toxicological profile for tert-butyl 5-bromo-1H-indole-2-
carboxylate is not extensively published, data from structurally analogous compounds, such

as other brominated indole esters and carboxylic acids, allows for a reliable hazard

assessment. The primary hazards are associated with irritant effects upon direct contact.

The anticipated Globally Harmonized System (GHS) classification is summarized below.
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Hazard Class Category Hazard Statement Signal Word

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation
Category 2 / 2A

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
Warning

This classification is extrapolated from safety data for Ethyl 5-Bromoindole-2-carboxylate and

5-Bromo-1H-indole-2-carboxylic acid.[2][3][4][5]

Causality of Hazards:

Skin and Eye Irritation: Like many functionalized aromatic compounds, the crystalline or

powdered form of this substance can act as a mechanical and chemical irritant upon contact

with moist tissues like skin and eyes.[2][6]

Respiratory Irritation: Inhalation of fine dusts can irritate the mucous membranes of the

respiratory tract, leading to coughing and discomfort.[3][4][6] This is a common hazard for

powdered organic reagents.

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
A robust safety posture relies on the "Hierarchy of Controls," which prioritizes eliminating or

reducing hazards at their source.
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Hierarchy of Controls for Safe Handling

Specific Implementations

Engineering Controls
(Primary Barrier)

Administrative Controls
(Procedural Safety)

Use in a certified
chemical fume hood.

Ensure adequate general
lab ventilation.

Personal Protective Equipment (PPE)
(Secondary Barrier)

Nitrile or Butyl Gloves EN166-compliant
safety goggles. Lab Coat Develop and follow

Standard Operating Procedures (SOPs).
Mandatory training on

hazard communication.

Click to download full resolution via product page

Caption: Hierarchy of controls for handling tert-butyl 5-bromo-1H-indole-2-carboxylate.

Engineering Controls (Primary Barrier): The primary method for controlling exposure is to

handle the material in a well-ventilated area.

Chemical Fume Hood: All weighing and transfer operations involving the solid compound

should be conducted inside a certified chemical fume hood to prevent inhalation of dust.[7]

Local Exhaust Ventilation: For procedures where a fume hood is impractical, local exhaust

ventilation should be employed to capture dust at the source.[2]

Personal Protective Equipment (Secondary Barrier): PPE is the final line of defense and must

be worn diligently.
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles

conforming to EU EN166 or

NIOSH standards.

Protects against airborne dust

particles and accidental

splashes.[6]

Hand Protection Nitrile or butyl rubber gloves.

Provides a chemical-resistant

barrier to prevent skin contact.

Gloves should be inspected for

tears before use and changed

immediately if contaminated.[8]

Skin/Body Protection Standard laboratory coat.
Prevents contamination of

personal clothing.[6]

Respiratory Protection

Not required under normal use

with engineering controls. For

large spills or in emergencies,

a NIOSH-approved respirator

with a P-type filter for

particulates is recommended.

[6][8]

Chemical Stability and Handling Protocols
Stability: The compound is stable under recommended storage conditions.[5] However, like

many indole derivatives, it may be sensitive to air and light over long periods.

Incompatible Materials and Conditions to Avoid:

Strong Oxidizing Agents: Avoid contact with strong oxidants, which can lead to vigorous and

potentially hazardous reactions.[5][7]

Excess Heat: While the material is not highly flammable, excessive heat should be avoided.

[5]

Dust Formation: Avoid creating and inhaling dust during handling.[6][8]

Protocol for Weighing and Handling the Solid Compound:
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Preparation: Don all required PPE (goggles, lab coat, gloves) before entering the designated

handling area.

Work Area: Perform all manipulations within a chemical fume hood. Place a weigh boat on a

tared analytical balance inside the hood.

Dispensing: Carefully open the container. Use a clean spatula to transfer the desired amount

of the solid to the weigh boat. Avoid generating dust by handling the material gently.

Sealing: Immediately and securely close the main container after dispensing.[6][7]

Cleanup: Clean the spatula and any minor dust from the work surface using a cloth lightly

dampened with a suitable solvent (e.g., ethanol or isopropanol), followed by a dry wipe.

Dispose of cleaning materials as chemical waste.

Hand Hygiene: After completing the task and removing gloves, wash hands thoroughly with

soap and water.[2]

Storage and Disposal
Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][6]

For long-term stability, storage under an inert atmosphere (e.g., argon or nitrogen) is

recommended to protect against potential air sensitivity.[6] Some suppliers recommend

freezer storage.[7]

Waste Disposal:

Dispose of the chemical and its container in accordance with all local, state, and federal

regulations.[2][6]

Do not allow the product to enter drains or waterways.[4][8]

Entrust disposal to a licensed waste disposal company.[2]
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Emergency Procedures: First Aid and Spill
Response
Rapid and correct response to an exposure or spill is critical.

First Aid Measures:

Exposure Route Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][7]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, seek medical attention.[3][6]

Inhalation

Move the person to fresh air. If breathing is

difficult or they feel unwell, call a poison center

or doctor. If not breathing, provide artificial

respiration.[3][4][6]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

immediate medical attention.[7]

Accidental Release (Spill) Response Protocol:
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Spill Occurs

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Assess Risk

Contain Spill
Prevent entry into drains

Clean Up Spill
- Use dry methods (sweep/shovel)

- Avoid generating dust
- Place in sealed container

Decontaminate Area
(Wipe with appropriate solvent)

Dispose of Waste
(Label as hazardous waste)

Incident Reported & Area Safe

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a solid chemical spill.
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Evacuate and Alert: Clear the immediate area of all personnel and inform the lab supervisor.

[8]

Protect Yourself: Before cleanup, don appropriate PPE, including gloves, goggles, and if the

spill is large or ventilation is poor, respiratory protection.[4][8]

Containment: Prevent the powder from spreading or entering drains.[8]

Cleanup: Use dry methods. Carefully sweep or shovel the material into a clean, dry, labeled

container for disposal. Avoid using air hoses or methods that generate dust.[8]

Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent, then

wash with soap and water.

Disposal: Seal the container with the spilled material and label it for hazardous waste

disposal.[8]

Fire-Fighting Measures
Extinguishing Media: Use extinguishing media suitable for the surrounding fire, such as

water spray, carbon dioxide (CO2), dry chemical powder, or alcohol-resistant foam.[7]

Specific Hazards: The compound is not considered a significant fire risk.[8] However,

combustion may produce hazardous gases, including carbon monoxide (CO), carbon dioxide

(CO2), nitrogen oxides (NOx), and hydrogen bromide gas.[3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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